Cas no 1261822-81-4 (3-Chloro-5-(trifluoromethoxy)benzyl chloride)

• Product Name: 3-Chloro-5-(trifluoromethoxy)benzyl chloride
• CAS No: 1261822-81-4
• MF: C₈H₅Cl₂F₃O
• MW: 245.025911092758
• CID: 4980681
• Update Time: 2023-08-24

3-Chloro-5-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C8H5Cl2F3O/c9-4-5-1-6(10)3-7(2-5)14-8(11,12)13/h1-3H,4H2
• InChI Key： BOHIFFRLJDBQFY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(CCl)C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 243.9669547 g/mol
• Monoisotopic Mass: 243.9669547 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 245.02
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2